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Compound of Interest

Compound Name: Amix M

CAS No.: 68909-77-3

Cat. No.: B13394128

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Amix M, identified by the CAS number 68909-77-3, is not a single chemical entity but rather a

complex substance designated as "Ethanol, 2,2'-oxybis-, reaction products with ammonia,

morpholine derivs. residues," also referred to as "Morpholine process residues." This technical

guide provides a comprehensive overview of the structural information, synthesis, and

analytical methodologies related to Amix M, tailored for professionals in research and drug

development. Due to its nature as a complex mixture, this document will focus on the principal

components and general procedures.

Chemical Composition and Structural Information
Amix M is the residuum from the reaction of diethylene glycol with ammonia, a process

primarily aimed at synthesizing morpholine. Consequently, it is a mixture of various alkaline

amine compounds, predominantly morpholine-based derivatives. While the exact composition

can vary, the major constituents that have been identified include:
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[(Aminoethoxy)ethyl]morpholine

[(Hydroxyethoxy)ethyl]morpholine

3-Morpholinone

4,4'-(Oxydi-2,1-ethanediyl)bis[morpholine]

The core structure in these compounds is the morpholine ring, a heterocyclic chemical

compound featuring both amine and ether functional groups.

Structures of Major Components
Below are the chemical structures of the main components identified in Amix M.

[(Aminoethoxy)ethyl]morpholine

Molecular Formula: C₈H₁₈N₂O₂

IUPAC Name: 2-(2-morpholin-4-ylethoxy)ethanamine

[(Hydroxyethoxy)ethyl]morpholine

Molecular Formula: C₈H₁₇NO₃

IUPAC Name: 2-(2-morpholin-4-ylethoxy)ethanol

3-Morpholinone

Molecular Formula: C₄H₇NO₂

IUPAC Name: morpholin-3-one

4,4'-(Oxydi-2,1-ethanediyl)bis[morpholine]

Molecular Formula: C₁₂H₂₄N₂O₃

IUPAC Name: 4,4'-(oxydi-2,1-ethanediyl)bis(morpholine)
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Physicochemical Data
The following table summarizes the key physicochemical properties of Amix M and its primary

constituents. Data for Amix M represents the bulk properties of the mixture.

Property
Amix M
(Mixture)

[(Aminoeth
oxy)ethyl]m
orpholine

[(Hydroxyet
hoxy)ethyl]
morpholine

3-
Morpholino
ne

4,4'-(Oxydi-
2,1-
ethanediyl)
bis[morphol
ine]

CAS Number 68909-77-3 20207-13-0 3603-45-0 109-11-5 6425-39-4

Molecular

Formula
UVCB C₈H₁₈N₂O₂ C₈H₁₇NO₃ C₄H₇NO₂ C₁₂H₂₄N₂O₃

Molecular

Weight (

g/mol )

Variable 174.24 175.23 101.10 244.33

Appearance

Clear, dark

amber to

brown

liquid[1][2]

- -

Off-white to

white

crystalline

powder[3]

-

Boiling Point

(°C)

223 (at

101,325 Pa)

[4]

- - - 309

Density (g/mL

at 20°C)
1.09-1.099[4] - - - 1.06

Water

Solubility

100 g/L at

20°C[4]
- -

Soluble in

alcohols[3]
-

Synthesis and Experimental Protocols
General Synthesis of Morpholine and Amix M Residues
Amix M is a byproduct of the industrial synthesis of morpholine. The primary reaction involves

the dehydration of diethylene glycol with ammonia in the presence of a catalyst.
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A common method involves combining diethylene glycol and ammonia with hydrogen and a

hydrogenation catalyst (e.g., copper, nickel, or cobalt)[4]. The mixture is heated to high

temperatures (150-400°C) and pressurized[4]. This process yields morpholine, which is then

typically extracted via vaporization[4]. The remaining, less volatile liquid residue constitutes

Amix M.

Diagram: General Synthesis Pathway of Morpholine
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Caption: A simplified workflow for the industrial synthesis of morpholine, resulting in Amix M as

a residue.

Experimental Protocol: Analytical Methods
Due to the complex nature of Amix M, the analysis focuses on the identification and

quantification of its major components. Gas Chromatography (GC) and High-Performance

Liquid Chromatography (HPLC) are suitable techniques.

Gas Chromatography-Mass Spectrometry (GC-MS) for Morpholine Derivatives

This method is effective for the analysis of volatile and semi-volatile morpholine derivatives.

Derivatization is often employed to improve volatility and detection.

Sample Preparation and Derivatization:
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For aqueous samples, centrifuge to remove particulates and filter through a 0.22 µm

membrane[5].

Take a known volume of the filtrate and acidify with hydrochloric acid[5].

Add a saturated solution of sodium nitrite to form the N-nitrosomorpholine derivative[5][6].

Heat the mixture to facilitate the reaction[5].

Extract the derivative with a suitable organic solvent like dichloromethane[5].

GC-MS Conditions:

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm

i.d., 0.25 µm film thickness) is typically used[5].

Injection: 1 µL of the extract in splitless or split mode[5].

Inlet Temperature: 250°C[5].

Carrier Gas: Helium at a constant flow rate[5].

Oven Temperature Program: An initial temperature of around 50°C, ramped up to

approximately 250°C[5].

MS Detector: Electron Impact (EI) ionization at 70 eV[5].

Diagram: GC-MS Analysis Workflow

GC-MS Analysis of Morpholine Derivatives
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Caption: A general workflow for the analysis of morpholine derivatives in a complex mixture

using GC-MS.
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High-Performance Liquid Chromatography (HPLC) for Morpholine Derivatives

HPLC can also be used, particularly for less volatile derivatives or when coupled with a mass

spectrometer.

Sample Preparation and Derivatization:

As morpholine lacks a strong chromophore, derivatization is necessary for UV detection.

1-naphthylisothiocyanate (NIT) is a common derivatizing agent, forming a stable thiourea

derivative[2][7].

Dissolve the sample in a suitable solvent and react with an acetonitrile solution of NIT[7].

HPLC Conditions:

Column: A C18 reversed-phase column is typically used[7].

Mobile Phase: A gradient of acetonitrile and water is common[7].

Detection: UV detection at a wavelength suitable for the derivative (e.g., around 230 nm

for NIT derivatives) or Mass Spectrometry (MS) for higher sensitivity and specificity[7].

Biological Activity and Signaling Pathways
Detailed studies on the specific biological activity and signaling pathways of the Amix M
mixture are not readily available in public literature. However, information on morpholine and its

derivatives provides some insights.

Toxicology: Morpholine itself can cause skin and eye irritation[8]. In animal studies, exposure

has been linked to liver and kidney damage[9][10]. A significant concern is the potential for

morpholine, a secondary amine, to form N-nitrosomorpholine, a suspected carcinogen, in the

presence of nitrites[9].

Pharmacological Relevance of the Morpholine Scaffold: The morpholine ring is a "privileged

scaffold" in medicinal chemistry, appearing in numerous approved drugs and clinical

candidates[11][12]. Its presence can improve the physicochemical properties and

pharmacokinetic profile of a molecule[12].
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Potential Signaling Pathway Involvement: While not specific to Amix M, various morpholine

derivatives have been investigated for their effects on cellular signaling. For instance, some

morpholine-containing compounds have been developed as inhibitors of the PI3K/Akt/mTOR

pathway, which is crucial in cell growth, proliferation, and survival, and is often dysregulated in

cancer[11][13].

Diagram: Potential Signaling Pathway Inhibition by Morpholine Derivatives
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Caption: A simplified diagram of the PI3K/Akt/mTOR pathway, a potential target for some

morpholine-containing compounds.
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Antimicrobial Activity: Some novel synthesized morpholine derivatives have shown in vitro

antibacterial activities[14]. The general mechanisms of antimicrobial action can vary widely,

including disruption of the cell wall or membrane, inhibition of protein or nucleic acid synthesis,

or interference with metabolic pathways[15][16]. However, the specific antimicrobial mechanism

of the components of Amix M has not been elucidated.

Conclusion
Amix M (CAS 68909-77-3) is a complex mixture resulting from the industrial synthesis of

morpholine. Its primary components are various morpholine derivatives. This guide provides an

overview of the structures of these main components, general synthetic and analytical

methods, and a summary of the known toxicological and potential pharmacological properties

of the morpholine scaffold. Researchers and drug development professionals should be aware

of the variable composition of Amix M and the toxicological profile of morpholine when

considering its use or the presence of its derivatives in any application. Further detailed

analysis of specific batches of Amix M would be necessary for any precise quantitative studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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